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Abstract
This technical guide provides a comprehensive overview of the structure elucidation of D-(+)-
Cellotetraose Tetradecaacetate, a fully acetylated derivative of the cello-oligosaccharide,

cellotetraose. The structure of this complex carbohydrate is confirmed through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS). This document outlines the key experimental methodologies and

presents the expected spectroscopic data in a structured format to aid in the characterization of

this compound.

Introduction
D-(+)-Cellotetraose Tetradecaacetate is a peracetylated form of D-(+)-Cellotetraose, a

tetrasaccharide composed of four β-(1→4) linked D-glucose units. The acetylation of the free

hydroxyl groups enhances its solubility in organic solvents, making it more amenable to

analysis by various spectroscopic techniques. The complete structural determination is crucial

for its application in various fields, including as a standard for enzymatic assays and in the

development of carbohydrate-based therapeutics.
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Physicochemical Properties
A summary of the key physicochemical properties of D-(+)-Cellotetraose Tetradecaacetate is

presented in Table 1.

Table 1: Physicochemical Properties of D-(+)-Cellotetraose Tetradecaacetate

Property Value

CAS Number 83058-25-7

Molecular Formula C₅₂H₇₀O₃₅

Molecular Weight 1255.09 g/mol

Appearance White Crystalline Solid

Melting Point 224-226 °C

Solubility

Soluble in Dichloromethane (DCM),

Dimethylformamide (DMF), Dimethyl Sulfoxide

(DMSO), Ethyl Acetate (EtOAc)

Experimental Protocols
The structure elucidation of D-(+)-Cellotetraose Tetradecaacetate relies on a combination of

synthesis, purification, and spectroscopic analysis.

Synthesis and Purification
A general protocol for the synthesis of D-(+)-Cellotetraose Tetradecaacetate involves the

peracetylation of D-(+)-Cellotetraose.

Experimental Workflow: Synthesis and Purification
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Synthesis

Purification

D-(+)-Cellotetraose

Acetic Anhydride, Pyridine (or other catalyst)

Stirring at room temperature

Quenching with water, Extraction with organic solvent

Concentration under reduced pressure

Silica Gel Column Chromatography

Crystallization from a suitable solvent system

D-(+)-Cellotetraose Tetradecaacetate
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NMR Spectroscopy Mass Spectrometry

Structure Confirmation

Dissolve in CDCl3

1H NMR, 13C NMR

COSY, HSQC, HMBC

Chemical Shifts, Coupling Constants, Correlations

Data Interpretation and Correlation

Prepare sample solution

Electrospray Ionization (ESI) or MALDI

High-Resolution Mass Analysis

Molecular Ion Peak (m/z), Fragmentation Pattern

Confirmed Structure of D-(+)-Cellotetraose Tetradecaacetate

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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